Cas no 6267-91-0 (1,7,8,9-tetrahydro-2-methyl-8-thioxo-6H-Purin-6-one)

1,7,8,9-tetrahydro-2-methyl-8-thioxo-6H-Purin-6-one structure
6267-91-0 structure
Product Name:1,7,8,9-tetrahydro-2-methyl-8-thioxo-6H-Purin-6-one
CAS No:6267-91-0
MF:C6H6N4OS
MW:182.203038692474
CID:957185
PubChem ID:135513520
Update Time:2025-04-19

1,7,8,9-tetrahydro-2-methyl-8-thioxo-6H-Purin-6-one Chemical and Physical Properties

Names and Identifiers

    • 1,7,8,9-tetrahydro-2-methyl-8-thioxo-6H-Purin-6-one
    • 2-methyl-8-sulfanylidene-7,9-dihydro-3H-purin-6-one
    • 2-methyl-8-thioxo-1,7,8,9-tetrahydro-purin-6-one
    • 2-methyl-8-thioxo-3,7,8,9-tetrahydro-6H-purin-6-one
    • AC1MPESW
    • HMS3078J07
    • NSC34512
    • NSC-34512
    • 6267-91-0
    • DS-004255
    • CHEMBL1726943
    • DTXSID80392218
    • SMR001526649
    • MLS002607887
    • Inchi: 1S/C6H6N4OS/c1-2-7-4-3(5(11)8-2)9-6(12)10-4/h1H3,(H3,7,8,9,10,11,12)
    • InChI Key: IJMNCEKDBNAZCF-UHFFFAOYSA-N
    • SMILES: S=C1NC2=C(C(NC(C)=N2)=O)N1

Computed Properties

  • Exact Mass: 182.02638
  • Monoisotopic Mass: 182.02623200g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 344
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.1
  • Topological Polar Surface Area: 97.6Ų

Experimental Properties

  • PSA: 65.52
  • LogP: 0.61720
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